Desipramine hydrochloride

Description

Desipramine hydrochloride is a prescription tricyclic antidepressant (TCA) used primarily to treat depression . It is also prescribed to improve mood, increase interest in daily living, promote better sleep, boost appetite, and elevate energy levels . Beyond depression, desipramine may be used to treat symptoms of attention-deficit hyperactivity disorder (ADHD), neuropathic pain, bulimia nervosa, irritable bowel syndrome, overactive bladder, and pain associated with shingles complications . Desipramine functions by increasing the amount of norepinephrine in the brain . It achieves this by selectively blocking the reuptake of norepinephrine, a neurotransmitter, in the neuronal synapse . By inhibiting the reuptake, desipramine helps to increase serotonergic neurotransmission in the brain .

Desipramine is sold under the brand name Norpramin, among others . It is a dibenzazepine-derivative TCA, sharing structural similarities with phenothiazines, and contains a tricyclic ring system with an alkyl amine substituent on the central ring . While effective, desipramine is not typically the first choice for treating depression due to the availability of newer antidepressants like selective serotonin reuptake inhibitors (SSRIs), which have fewer side effects and are safer in overdose . Desipramine tends to be less sedating and produces fewer anticholinergic effects than other TCAs . However, misuse of desipramine can have dangerous consequences, and it is contraindicated in children, teens, and adults under 24 years old due to the risk of suicidal thoughts .

Other similar compounds include amitriptyline and doxepine . Desipramine overdose can occur if someone takes more than the normal or recommended amount of the medicine, which can happen accidentally or intentionally . Symptoms of an overdose can include agitation, restlessness, confusion, hallucinations, seizures, irregular heartbeat, and difficulty urinating . In case of an overdose, immediate medical attention is required .

• CAS No.: 58-28-6
• Product Name: Desipramine hydrochloride
• Molecular Formula: C18H23ClN2
• Molecular Weight: 302.8 g/mol
• IUPAC Name: 3-(5,6-dihydrobenzo[b][1]benzazepin-11-yl)propyl-methylazanium;chloride
• Standard InChI: InChI=1S/C18H22N2.ClH/c1-19-13-6-14-20-17-9-4-2-7-15(17)11-12-16-8-3-5-10-18(16)20;/h2-5,7-10,19H,6,11-14H2,1H3;1H
• Standard InChIKey: XAEWZDYWZHIUCT-UHFFFAOYSA-N
• SMILES: CNCCCN1C2=CC=CC=C2CCC3=CC=CC=C31.Cl
• Canonical SMILES: C[NH2+]CCCN1C2=CC=CC=C2CCC3=CC=CC=C31.[Cl-]
• Appearance: White To Off-White Solid
• Purity: > 95%
• Synonyms: Apo Desipramine; Apo-Desipramine; Demethylimipramine; Desipramine; Desipramine Hydrochloride; Desmethylimipramine; Hydrochloride, Desipramine; Norpramin; Novo Desipramine; Novo-Desipramine; Nu Desipramine; Nu-Desipramine; Pertofran; Pertofrane; Pertrofran; Petylyl; PMS Desipramine; PMS-Desipramine; Ratio Desipramine; ratio-Desipramine
• PubChem Compound: 24207697
• Last Modified: Aug 15 2023